Cas no 2015786-51-1 (6-(3-Acetamidoazetidin-1-yl)pyridine-3-carboxylic acid)

• Product Name: 6-(3-Acetamidoazetidin-1-yl)pyridine-3-carboxylic acid
• CAS No: 2015786-51-1
• MF: C₁₁H₁₃N₃O₃
• MW: 235.239222288132
• CID: 5637875
• PubChem ID: 165909016
• Update Time: 2025-06-29

6-(3-Acetamidoazetidin-1-yl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(3-acetamidoazetidin-1-yl)pyridine-3-carboxylic acid
• 2015786-51-1
• EN300-28276005
• 6-(3-Acetamidoazetidin-1-yl)pyridine-3-carboxylic acid

• Inchi： 1S/C11H13N3O3/c1-7(15)13-9-5-14(6-9)10-3-2-8(4-12-10)11(16)17/h2-4,9H,5-6H2,1H3,(H,13,15)(H,16,17)
• InChI Key： SEVZGAHVBGRPHL-UHFFFAOYSA-N
• SMILES： O=C(C)NC1CN(C2C=CC(C(=O)O)=CN=2)C1

Computed Properties

• Exact Mass: 235.09569129g/mol
• Monoisotopic Mass: 235.09569129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 82.5Ų

Additional information on 6-(3-Acetamidoazetidin-1-yl)pyridine-3-carboxylic acid

Introduction to 6-(3-Acetamidoazetidin-1-yl)pyridine-3-carboxylic acid (CAS No. 2015786-51-1)

6-(3-Acetamidoazetidin-1-yl)pyridine-3-carboxylic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2015786-51-1, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications. The structural features of this compound, particularly the presence of both pyridine and azetidine moieties, contribute to its unique chemical and pharmacological properties.

The pyridine ring is a common pharmacophore in many drugs due to its ability to interact with biological targets such as enzymes and receptors. In 6-(3-Acetamidoazetidin-1-yl)pyridine-3-carboxylic acid, the pyridine moiety is linked to an azetidine ring, which introduces additional functional groups that can modulate biological activity. The acetamido group attached to the azetidine ring further enhances the compound's potential for interaction with biological systems, making it a versatile scaffold for drug discovery.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in developing novel therapeutics. The combination of pyridine and acetamidoazetidinyl groups in this compound suggests a potential for multiple binding interactions, which could be exploited in the design of drugs targeting various diseases. For instance, such structures have been explored in the development of inhibitors for enzymes involved in metabolic pathways and signaling cascades.

One of the most compelling aspects of 6-(3-Acetamidoazetidin-1-yl)pyridine-3-carboxylic acid is its potential as a lead compound for further derivatization. Researchers have been particularly interested in modifying the acetamidoazetidine moiety to enhance solubility, bioavailability, and metabolic stability. These modifications can be guided by computational modeling and high-throughput screening techniques, which are increasingly used in modern drug discovery pipelines.

In terms of biological activity, preliminary studies have suggested that derivatives of this compound may exhibit inhibitory effects on certain enzymes and receptors relevant to inflammatory and infectious diseases. The pyridine ring's ability to engage with hydrophobic pockets in biological targets makes it an attractive feature for drug design. Additionally, the presence of polar functional groups such as the acetamido group can improve water solubility, which is crucial for oral bioavailability.

The synthesis of 6-(3-Acetamidoazetidin-1-yl)pyridine-3-carboxylic acid presents both challenges and opportunities for synthetic chemists. The construction of the azetidine ring requires careful consideration of reaction conditions and protecting group strategies to ensure high yield and purity. Advances in synthetic methodologies, such as transition-metal-catalyzed reactions and enantioselective synthesis, have made it possible to access complex heterocyclic structures more efficiently than ever before.

One notable application of this compound is in the development of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways, and their dysregulation is associated with numerous diseases, including cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop treatments that target the underlying mechanisms of these diseases. The unique structural features of 6-(3-Acetamidoazetidin-1-yl)pyridine-3-carboxylic acid make it a promising candidate for this purpose.

Another area where this compound shows promise is in antimicrobial research. With increasing concerns about antibiotic resistance, there is a growing need for novel antimicrobial agents. The structural complexity of 6-(3-Acetamidoazetidin-1-yl)pyridine-3-carboxylic acid suggests that it may interact with bacterial targets in ways that differ from traditional antibiotics, potentially offering new strategies for combating infections.

The role of computational chemistry in studying this compound cannot be overstated. Molecular modeling techniques allow researchers to predict how 6-(3-Acetamidoazetidin-1-yl)pyridine-3-carboxylic acid will interact with biological targets at the atomic level. These predictions can guide experimental efforts by identifying key residues involved in binding and suggesting modifications that could enhance potency or selectivity.

In conclusion,6-(3-Acetamidoazetidin-1-yl)pyridine-3-carboxylic acid (CAS No. 2015786-51-1) represents a fascinating example of how structural complexity can lead to novel biological activities. Its unique combination of pharmacophores makes it a valuable scaffold for drug discovery, with potential applications ranging from kinase inhibition to antimicrobial therapy. As research continues to uncover new ways to leverage this compound's properties, it is likely to remain at the forefront of pharmaceutical innovation.